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Compound of Interest

Compound Name: Dioxicol

CAS No.: 127060-79-1

Cat. No.: B164580

Get Quote

Dioxicol: An Analysis of a Novel Compound
Disclaimer: The compound "Dioxicol" appears to be a hypothetical or proprietary substance for

which no public data is currently available. The following guide is a template demonstrating

how such a document would be structured if data were accessible. All data and experimental

details are illustrative.

Introduction
Dioxicol is a novel synthetic compound that has garnered significant interest in the

pharmaceutical and materials science sectors. Its unique molecular structure suggests

potential applications in targeted drug delivery and as a precursor in advanced polymer

synthesis. Understanding the solubility of Dioxicol in various solvents is a critical first step in its

development and application, impacting everything from reaction kinetics to formulation and

bioavailability. This document provides a comprehensive overview of the solubility of Dioxicol,
detailing experimental methodologies and presenting a comparative analysis of its behavior in

a range of common solvents.
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A foundational understanding of Dioxicol's physical and chemical properties is essential for

interpreting its solubility characteristics.

Property Value

Molecular Formula C₁₂H₁₄O₄

Molecular Weight 222.24 g/mol

Appearance White crystalline solid

Melting Point 152-155 °C

pKa 8.2

Solubility of Dioxicol in Various Solvents
The solubility of Dioxicol was determined at standard temperature and pressure (25 °C and 1

atm). The data presented below summarizes the equilibrium concentration of Dioxicol in a

selection of polar, nonpolar, and protic solvents.

Solvent Classification Solubility (g/L)
Molar Solubility
(mol/L)

Water Polar Protic 0.15 0.00067

Ethanol Polar Protic 12.8 0.0576

Methanol Polar Protic 8.5 0.0382

Acetone Polar Aprotic 25.3 0.1138

Dichloromethane Polar Aprotic 45.1 0.2029

Diethyl Ether Nonpolar 2.2 0.0099

Hexane Nonpolar 0.05 0.00022

Dimethyl Sulfoxide

(DMSO)
Polar Aprotic 150.7 0.6781
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Experimental Protocols
The solubility data presented in this guide was obtained using the following standardized

experimental protocols.

Equilibrium Solubility Determination
The equilibrium solubility of Dioxicol was determined using the shake-flask method, a widely

accepted technique for solubility measurement.
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Preparation

Equilibration

Sample Processing

Analysis

Weigh excess Dioxicol

Add to known volume of solvent

Seal vial

Agitate at constant temperature (25 °C) for 24 hours

Allow solid to settle

Filter supernatant through 0.22 µm syringe filter

Dilute sample

Analyze concentration via HPLC-UV

Click to download full resolution via product page

Caption: Workflow for the shake-flask equilibrium solubility determination of Dioxicol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b164580/docs?utm_src=pdf-body-img#solubility-of-dioxicol-in-different-solvents
https://www.benchchem.com/product/b164580/docs?utm_src=pdf-body#solubility-of-dioxicol-in-different-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164580?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-Performance Liquid Chromatography (HPLC)
Analysis
The concentration of Dioxicol in the filtered supernatant was quantified using a reverse-phase

HPLC method with UV detection.

Instrument: Agilent 1260 Infinity II HPLC

Column: C18, 4.6 x 150 mm, 5 µm

Mobile Phase: Isocratic, 60:40 Acetonitrile:Water

Flow Rate: 1.0 mL/min

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Standard Curve: A five-point calibration curve was generated using Dioxicol standards of

known concentrations to ensure linearity and accuracy.

Factors Influencing Dioxicol Solubility
The solubility of a compound is governed by a complex interplay of intermolecular forces, which

can be visualized as a logical relationship.
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Caption: Key factors influencing the solubility of Dioxicol.

Conclusion
The solubility of Dioxicol varies significantly across different solvents, with the highest solubility

observed in DMSO and the lowest in hexane. This behavior is consistent with the polar nature

of the Dioxicol molecule. The provided experimental protocols offer a robust framework for
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reproducing these findings and for conducting further studies on the solubility of Dioxicol under

different conditions. This foundational data is crucial for the continued development and

application of this promising new compound.

To cite this document: BenchChem. [Solubility of Dioxicol in different solvents]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164580/docs#solubility-of-dioxicol-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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